Cas no 51549-33-8 (5'-O-TBDMS-dG)

• Product Name: 5'-O-TBDMS-dG
• CAS No: 51549-33-8
• MF: C₁₆H₂₇N₅O₄Si
• MW: 381.502184152603
• CID: 362025
• PubChem ID: 135546157
• Update Time: 2025-09-28

5'-O-TBDMS-dG Chemical and Physical Properties

Names and Identifiers

• Guanosine, 2'-deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-
• 2-amino-9-[(2R,4S,5R)-5-[[tert-butyl(dimethyl)silyl]oxymethyl]-4-hydroxyoxolan-2-yl]-3H-purin-6-one
• 5'-O-(tert-Butyldimethylsilyl)-2'-deoxyguanosine
• 2-Amino-9-((2R,4S,5R)-5-(((tert-butyldimethylsilyl)oxy)methyl)-4-hydroxytetrahydrofuran-2-yl)-1H-purin-6(9H)-one
• 2-Amino-9-[(2R,4S,5R)-5-[[tert-butyl(dimethyl)silyl]oxymethyl]-4-hydroxyoxolan-2-yl]-1H-purin-6-one
• 5'-O-TBDMS-dG
• AKOS040755647
• F82855
• HY-138598
• CTK1G4573
• 5'-O-TBDMS-2'-deoxyguanosine
• AC-32240
• DTXSID10439125
• MS-26256
• 51549-33-8
• CS-0159279
• PD157769
• DA-70256

• Inchi： 1S/C16H27N5O4Si/c1-16(2,3)26(4,5)24-7-10-9(22)6-11(25-10)21-8-18-12-13(21)19-15(17)20-14(12)23/h8-11,22H,6-7H2,1-5H3,(H3,17,19,20,23)/t9-,10+,11+/m0/s1
• InChI Key： SEYILVDPIQPEAP-HBNTYKKESA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC[C@@H]1[C@H](C[C@H](N2C=NC3C(NC(N)=NC2=3)=O)O1)O

Computed Properties

• Exact Mass: 381.18341
• Monoisotopic Mass: 381.18323089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124

Experimental Properties

• PSA: 123.99
• LogP: 1.71440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides

Additional information on 5'-O-TBDMS-dG

Recent Advances in the Application of 5'-O-TBDMS-dG (CAS: 51549-33-8) in Nucleic Acid Chemistry and Therapeutics

The compound 5'-O-TBDMS-dG (CAS: 51549-33-8), a tert-butyldimethylsilyl (TBDMS) protected deoxyguanosine derivative, has garnered significant attention in nucleic acid chemistry and therapeutic applications. Recent studies highlight its pivotal role in oligonucleotide synthesis, particularly in solid-phase synthesis where protecting groups are essential for regioselective coupling. The TBDMS group at the 5'-hydroxyl position ensures high-yield reactions while minimizing side reactions, making 5'-O-TBDMS-dG a cornerstone in the production of antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs).

A 2023 study published in Nucleic Acids Research demonstrated the utility of 5'-O-TBDMS-dG in the synthesis of modified DNA strands for CRISPR-Cas9 applications. The researchers achieved a 92% coupling efficiency by optimizing the deprotection conditions of the TBDMS group, underscoring its compatibility with automated synthesizers. Furthermore, the compound's stability under acidic conditions was leveraged to develop novel prodrugs for targeted delivery of nucleoside analogs in oncology.

In the realm of therapeutics, 5'-O-TBDMS-dG has been investigated as a precursor for guanosine-based antiviral agents. A collaborative effort between academic and industrial researchers (2024, Journal of Medicinal Chemistry) reported its incorporation into phosphoramidite building blocks for mRNA vaccine adjuvants. The study revealed that TBDMS-protected intermediates enhanced the solubility and purity of final products by reducing phosphorothioate backbone isomerization during synthesis.

Analytical advancements have also emerged regarding 51549-33-8. Ultra-high-performance liquid chromatography (UHPLC) methods with mass spectrometry detection now enable quantification of 5'-O-TBDMS-dG at sub-nanomolar concentrations in biological matrices. This breakthrough, detailed in a 2024 Analytical Chemistry publication, addresses previous challenges in monitoring the compound's pharmacokinetics during oligonucleotide drug development.

Ongoing clinical trials (Phase II) are evaluating 5'-O-TBDMS-dG-derived ASOs for treating Huntington's disease, with preliminary data showing improved blood-brain barrier penetration compared to unprotected analogs. The compound's chemical stability profile continues to drive innovation in nucleic acid therapeutics, positioning it as a critical reagent for next-generation genetic medicines.